6-Methyl-5-nitropicolinonitrile
Overview
Description
6-Methyl-5-nitropicolinonitrile is a specialty chemical . It has the molecular formula C7H5N3O2 .
Molecular Structure Analysis
6-Methyl-5-nitropicolinonitrile has a molecular weight of 163.13300 . The exact molecular structure is not provided in the search results, but it can be inferred from its molecular formula, C7H5N3O2 .Scientific Research Applications
Chemical Synthesis and Intermediates
6-Methyl-5-nitropicolinonitrile has been studied primarily in the context of chemical synthesis and as an intermediate in the production of various compounds. Research by Achmatowicz et al. (2008) describes a method to synthesize 6-methyl-5-nitroisoquinoline using vicarious nucleophilic substitution (VNS), demonstrating its use as a key intermediate in the synthesis of aromatic and heteroaromatic nitro compounds. This process has potential applications in the development of pharmaceuticals and complex organic molecules (Achmatowicz et al., 2008).
Potential Prodrug Systems
Couch et al. (2008) explored the synthesis of 2-aryl-5-nitroquinolines, including 6-methyl-5-nitropicolinonitrile, as potential prodrug systems for bioreductive activation. These compounds were synthesized with the intent of evaluating their ability to release active pharmaceutical agents within the body through reduction of the nitro group, highlighting another significant application in drug development (Couch et al., 2008).
properties
IUPAC Name |
6-methyl-5-nitropyridine-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N3O2/c1-5-7(10(11)12)3-2-6(4-8)9-5/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOQXPAKRNJXZFB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)C#N)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40496640 |
Source
|
| Record name | 6-Methyl-5-nitropyridine-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40496640 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-5-nitropicolinonitrile | |
CAS RN |
65169-58-6 |
Source
|
| Record name | 6-Methyl-5-nitropyridine-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40496640 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![Thieno[2,3-b]pyrazin-7-amine](/img/structure/B1355523.png)
